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Compound of Interest

Compound Name: Ochracenomicin B

Cat. No.: B1247948 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Ochracenomicin B is not readily available

in public databases. Therefore, this compound must be handled as a substance with unknown

hazards. The following procedures are based on a precautionary approach, treating

Ochracenomicin B as potentially hazardous. It is imperative to consult your institution's

Environmental Health and Safety (EHS) office for specific guidance and to ensure full

compliance with local, state, and federal regulations.

Ochracenomicin B is classified as a benz[a]anthraquinone antibiotic. Compounds in this

class, and related mycotoxins, can exhibit significant biological activity and potential toxicity.

Due to the lack of specific toxicological data for Ochracenomicin B, it is prudent to reference

the hazards of similar, well-studied mycotoxins like Ochratoxin A and B to inform safe handling

and disposal practices.

Comparative Hazard Data of Related Mycotoxins
The following table summarizes the known hazards of Ochratoxin A and Ochratoxin B. This

information underscores the need for caution when handling Ochracenomicin B.
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Hazard Classification Ochratoxin A Ochratoxin B

Acute Toxicity (Oral) Fatal if swallowed Toxic if swallowed

Carcinogenicity Suspected of causing cancer Suspected of causing cancer

Reproductive Toxicity
May damage fertility or the

unborn child
Data not available

Skin Irritation Causes skin irritation Causes skin irritation

Eye Irritation Causes serious eye irritation Causes serious eye irritation

Target Organ Toxicity

May cause damage to organs

through prolonged or repeated

exposure

May cause respiratory irritation

This data is compiled from various safety data sheets and should be used for illustrative

purposes to emphasize a precautionary approach.

Experimental Protocols: Step-by-Step Disposal
Procedures
The following protocols outline the necessary steps for the safe disposal of Ochracenomicin
B, assuming it is a potentially hazardous substance.

Personal Protective Equipment (PPE)
Before handling Ochracenomicin B for disposal, ensure the following PPE is worn to prevent

exposure:

Eye Protection: Chemical splash goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A standard laboratory coat.

Respiratory Protection: If handling the powder form outside of a certified chemical fume

hood, a NIOSH-approved respirator may be necessary. Consult your EHS office for specific
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requirements.

Waste Segregation and Collection
Proper segregation is critical for safe and compliant hazardous waste disposal.

Solid Waste:

Collect any solid Ochracenomicin B waste, including contaminated consumables (e.g.,

weigh boats, pipette tips, gloves), in a designated, leak-proof, and sealable hazardous

waste container.

This container should be clearly labeled for hazardous chemical waste.

Do not mix with non-hazardous or other types of waste.

Liquid Waste:

Collect solutions containing Ochracenomicin B in a designated, leak-proof, and sealable

hazardous waste container.

Ensure the container is compatible with the solvents used.

Do not overfill the container; leave adequate headspace.

Sharps Waste:

Any sharps (e.g., needles, glass Pasteur pipettes) contaminated with Ochracenomicin B
must be placed in a designated sharps container that is puncture-resistant and leak-proof.

The sharps container must also be labeled as hazardous chemical waste.

Labeling and Storage
Proper labeling and storage are mandated by regulations such as the Resource Conservation

and Recovery Act (RCRA).

Labeling: Affix a hazardous waste label to the container as soon as the first item of waste is

added. The label must include:
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The words "Hazardous Waste."

The full chemical name: "Ochracenomicin B."

The approximate amount of waste.

The date accumulation started.

The primary hazards (e.g., "Potentially Toxic," "Handle with Caution").

Storage: Store the sealed waste container in a designated satellite accumulation area within

the laboratory. This area should be secure and away from general traffic.

Spill Management
In the event of a spill, immediate and appropriate action is required.

Alert Personnel: Notify others in the immediate area of the spill.

Evacuate: If the spill is large or involves a highly volatile solvent, evacuate the area and

contact your institution's EHS office immediately.

For Minor Spills (if trained and equipped):

Wear appropriate PPE.

If the material is a powder, gently cover it with a damp paper towel to avoid generating

dust.

Use a chemical spill kit to absorb and contain the spill.

Collect all cleanup materials into the designated hazardous waste container.

Clean the spill area thoroughly with an appropriate decontaminating solution, and collect

the cleaning materials as hazardous waste.

Final Disposal
Once the hazardous waste container is full or ready for disposal, seal it securely.
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Arrange for pickup by your institution's EHS department or a licensed hazardous waste

contractor.

Ensure all required documentation is completed for the waste manifest system, which tracks

hazardous waste from "cradle-to-grave."

Mandatory Visualization
The following diagram illustrates the workflow for the proper disposal of a chemical with

unknown hazards like Ochracenomicin B.
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Workflow for Disposal of a Chemical with Unknown Hazards

Preparation & Assessment

Waste Collection & Segregation

Containment & Labeling

Final Disposal

Start: Need to Dispose of Ochracenomicin B

Assess Hazards:
No SDS Available

Apply Precautionary Principle:
Treat as Hazardous

Don Appropriate PPE

Segregate Waste Streams

Solid Waste
(Contaminated PPE, etc.)

Solid

Liquid Waste
(Solutions)

Liquid

Sharps Waste
(Needles, Glassware)

Sharps

Seal in Labeled
Hazardous Waste Container

Seal in Labeled
Hazardous Waste Container

Seal in Labeled
Hazardous Sharps Container

Store in Satellite
Accumulation Area

Contact EHS for Pickup

End: Compliant Disposal

Click to download full resolution via product page

Caption: Disposal workflow for chemicals with unknown hazards.
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To cite this document: BenchChem. [Proper Disposal of Ochracenomicin B: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1247948#ochracenomicin-b-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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